
Plant Sources of Digallic Acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Digallic Acid

CAS No.: 536-08-3

Cat. No.: S526080

Get Quote

The table below summarizes plant species identified as sources of digallic acid, along with the specific plant

parts and key contextual information from research.

Plant Species
Plant
Part

Notes / Context

Pistacia lentiscus
(Lentisc)

Fruits Primary source for studies on apoptotic and antioxidant activities [1]

[2] [3].

Rhus coriaria
(Sumac)

Fruit Identified as containing m-digallic acid among its antioxidant

components [4].

Lysiloma
divaricata (Palo
prieto)

Leaf,

Stem,
Fruit

Identified among 27 compounds via UPLC-MS/MS analysis; highest

gallic acid (a precursor/dervative) concentration found in leaf extracts
[5].

Various Tannin-
Rich Plants

Galls,
Bark, etc.

Present as a structural component of tannic acid (gallotannins) [1]
[6].

Extraction and Quantification Methodologies

Extraction from Pistacia lentiscus Fruits
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This protocol is adapted from the purification of digallic acid for apoptosis studies [3].

Initial Extraction: Powdered fruits are extracted with boiling water for 15-20 minutes.
Fractionation: The filtered and lyophilized aqueous extract is suspended in water and sequentially

partitioned with organic solvents:
Chloroform

Ethyl acetate
1-Butanol

(Each extraction is performed three times with a 1:1 v/v ratio of water to solvent)
Chromatography: The ethyl acetate soluble fraction is subjected to multiple purification steps:

Step 1: Silica gel column chromatography, eluted with a gradient of dichloromethane (CH₂Cl₂)
and methanol (MeOH).

Step 2: Further purification of active fractions using a Sephadex LH20 column, eluted with
100% MeOH.

Step 3: Final purification using a C18 disposable extraction column eluted with methanol-water
mixtures.

Optimization of Polyphenol Extraction

A study on Lysiloma divaricata provides a robust design for optimizing the extraction of gallic acid and

related phenolic compounds [5]. You can adapt this design for digallic acid extraction from plant material.

Experimental Design: A 3³ factorial design is recommended, testing:

Solvents: Ethanol/water (30:70 % v/v), Methanol/water (30:70 % v/v), 100% water.
Temperature: 40°C, 50°C, 60°C.

Time: 30, 60, 90 minutes.
Equipment: Rotary evaporator.

Analysis: The resulting extracts are analyzed for antioxidant activity (DPPH, ABTS, FRAP assays)
and specific compound quantification (e.g., digallic acid) via HPLC or UPLC-MS/MS [5].

Assessing Biological Activity: Apoptosis Induction

The following methodology details how to investigate the apoptotic pathway induced by digallic acid in

human lymphoblastoid TK6 cells [3].

Cell Culture and Treatment
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Cell Line: Human lymphoblastoid TK6 cells (p53 proficient).

Culture Conditions: RPMI-1640 medium supplemented with 10% fetal bovine serum, at 37°C in a
humidified atmosphere with 5% CO₂.

Test Compound: Digallic acid dissolved in DMSO (final DMSO concentration not exceeding 0.5%).
Control groups are treated with vehicle (0.5% DMSO) only.

Key Experiments and Protocols

Assay Purpose Key Protocol Steps

Cell Proliferation
(MTT Assay)

Determine
antiproliferative

effect and IC₅₀.

Seed cells in 96-well plates (5x10⁴ cells/well). Treat with
various DGA concentrations for 48h. Incubate with MTT

solution (5 mg/ml) for 4h. Dissolve formazan crystals in
DMSO and measure OD at 540nm [3].

DNA
Fragmentation
Analysis

Confirm apoptosis
via DNA laddering.

Expose cells to DGA for 24/48h. Lyse cells and incubate
supernatant with Proteinase K. Treat with RNase A. Extract

DNA with phenol-chloroform-isoamyl alcohol. Analyze by
1.5% agarose gel electrophoresis and visualize with

ethidium bromide [3].

Western Blot
(PARP Cleavage)

Detect apoptosis-

specific protein
cleavage.

Lyse treated cells. Separate proteins by SDS-PAGE.

Transfer to PVDF membrane. Block and incubate with
primary Anti-PARP antibody. Detect with alkaline

phosphatase-conjugated secondary antibody using
BCIP/NBT [3].

Caspase Activity
Assay

Identify specific
apoptotic pathway

activation.

Use commercial colorimetric kits. Lyse treated cells.
Incubate lysates with caspase-specific substrates (e.g.,

IETD-pNA for caspase-8, DEVD-pNA for caspase-3).
Measure the release of p-nitroaniline (pNA)

spectrophotometrically [3].

The experimental workflow for these apoptosis assays is summarized in the following diagram:
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Experimental workflow for evaluating digallic acid-induced apoptosis

Mechanism of Action: Apoptotic Pathway

Research on TK6 cells indicates that digallic acid induces apoptosis primarily through the extrinsic

pathway [3]. The following diagram illustrates this mechanism, which your experiments can validate.
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Proposed caspase-8 mediated extrinsic apoptotic pathway activated by digallic acid

Research Applications and Notes

Natural Source Consideration: Using plant-derived digallic acid ensures the natural
stereochemistry, which is crucial for biological activity studies and nutraceutical development.

Content Variation: Digallic acid content can vary significantly based on plant genetics, growing
conditions, and extraction methods. The provided optimization design [5] helps address this.
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Distinction from Gallic Acid: Note that digallic acid (digallate) is a distinct molecule from gallic

acid, formed by the esterification of two gallic acid molecules [1] [6]. Biological activities can differ
significantly [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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